Tert-butyl 4-[2-hydroxy-2-(4-methoxyphenyl)ethyl]piperazine-1-carboxylate
Overview
Description
Tert-butyl 4-[2-hydroxy-2-(4-methoxyphenyl)ethyl]piperazine-1-carboxylate is a chemical compound with the molecular formula C18H28N2O4 . It is a derivative of N-Boc piperazine . The molecule has a molecular weight of 267.32 g/mol .
Synthesis Analysis
The synthesis of similar compounds, such as tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate, has been reported . These compounds were synthesized and characterized by FT-IR, 1H & 13C NMR, and LCMS spectroscopic studies . The structures were further confirmed by single crystal X-ray diffraction analysis .Molecular Structure Analysis
The molecular structure of similar compounds has been studied using X-ray diffraction analysis . The molecule of tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate is linear in shape with the ethyl acetate moiety adopting a fully extended conformation . The molecule of tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate is L-shaped with the molecule being twisted at the C10 atom .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 267.32 g/mol, a XLogP3-AA of 1.7, a hydrogen bond donor count of 2, a hydrogen bond acceptor count of 4, a rotatable bond count of 6, an exact mass of 267.14705815 g/mol, a monoisotopic mass of 267.14705815 g/mol, a topological polar surface area of 67.8 Ų, a heavy atom count of 19, a formal charge of 0, and a complexity of 280 .Scientific Research Applications
Synthesis and Characterization
Tert-butyl 4-[2-hydroxy-2-(4-methoxyphenyl)ethyl]piperazine-1-carboxylate and its derivatives have been a focal point in chemical research due to their diverse applications. The synthesis and characterization of such compounds involve various techniques. For example, the compound tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate was synthesized through a condensation reaction between carbamimide and 3-fluorobenzoic acid, characterized by spectroscopic evidence including LCMS, 1H NMR, 13C NMR, IR, and CHN elemental analysis, as well as single crystal XRD data (Sanjeevarayappa, Iyengar, Manoj Kumar, & Suchetan, 2015). Another study synthesized derivatives of N-Boc piperazine, characterized by FT-IR, 1H & 13C NMR, and LCMS spectroscopic studies, further confirmed by single crystal X-ray diffraction analysis (Kulkarni et al., 2016).
Crystal Structure Analysis
Crystal and molecular structure studies of this compound derivatives provide insights into their potential chemical and pharmacological applications. For instance, the crystal structure of tert-butyl 4-(2-tert-butoxy-2-oxoethyl)-piperazine-1-carboxylate highlights typical bond lengths and angles of this piperazine-carboxylate, contributing to understanding its stability and reactivity (Mamat, Flemming, & Köckerling, 2012).
Biological Evaluation
Biological evaluations of this compound derivatives have shown varied activities, which are crucial for the development of new therapeutic agents. The compound synthesized by Sanjeevarayappa et al. (2015) exhibited poor antibacterial and moderate anthelmintic activity, indicating its potential in developing treatments against specific infections and parasitic worms.
Molecular Engineering
The engineering of molecules based on the this compound scaffold involves modifying its structure to enhance its biological activity or stability. The replacement of the pyridine ring with a mildly basic pyrimidine ring or 1,2,3,4-tetrahydro-β-carboline scaffold in N-(4-tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide derivatives has led to compounds with improved pharmacological profiles, highlighting the versatility of this chemical backbone in drug development (Nie et al., 2020).
properties
IUPAC Name |
tert-butyl 4-[2-hydroxy-2-(4-methoxyphenyl)ethyl]piperazine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O4/c1-18(2,3)24-17(22)20-11-9-19(10-12-20)13-16(21)14-5-7-15(23-4)8-6-14/h5-8,16,21H,9-13H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GACSXPSYHLPYQG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)CC(C2=CC=C(C=C2)OC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80378118 | |
Record name | Tert-butyl 4-[2-hydroxy-2-(4-methoxyphenyl)ethyl]piperazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80378118 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
904815-65-2 | |
Record name | 1,1-Dimethylethyl 4-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-1-piperazinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=904815-65-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Tert-butyl 4-[2-hydroxy-2-(4-methoxyphenyl)ethyl]piperazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80378118 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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